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Compound of Interest

Compound Name: Vicianin

Cat. No.: B086284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the occurrence, biosynthesis,

and analysis of the cyanogenic glycoside vicianin in the seeds of Vicia angustifolia (Narrow-

leafed vetch). It details quantitative data, enzymatic pathways, and analytical protocols relevant

to the study of this compound.

Vicianin Occurrence and Quantification
Vicianin, or (R)-mandelonitrile β-vicianoside, is a cyanogenic disaccharide known to

accumulate in the seeds of Vicia angustifolia var. segetalis.[1][2] Upon tissue damage, vicianin
is hydrolyzed to produce hydrogen cyanide (HCN), a potent toxin, as part of the plant's defense

mechanism.[1][3] While extensive quantitative data for V. angustifolia is not readily available in

the literature, studies on the closely related species Vicia sativa (Common Vetch) provide

valuable reference points for the expected concentration of vicianin and related cyanogens.

Table 1: Cyanogenic Glycoside Content in Vicia Seeds
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Compound Species
Concentration
(μmol/g of
seed)

Analytical
Method

Reference

Vicianin Vicia sativa 0.68 HPLC [4]

Prunasin Vicia sativa 0.16 HPLC [4]

Total Cyanogens

(as HCN)
Vicia sativa 0.91 ± 0.14

Autolysis &

Cyanide Assay
[4]

Total HCN

(developing

seeds)

Vicia sativa

2.58 - 18.36

mg/kg (approx.

0.10 - 0.68

μmol/g)

Alkaline Titration [5]

Note: Data from Vicia sativa is presented as a proxy due to its close relation to Vicia

angustifolia. Concentrations can vary based on genotype, developmental stage, and

environmental conditions.

Metabolic Pathways
The metabolism of vicianin involves its biosynthesis from an amino acid precursor and its

catabolism into cyanogenic compounds, which are compartmentalized within the plant cell to

prevent autotoxicity.[1]

Biosynthesis of Vicianin
The biosynthesis of cyanogenic glycosides like vicianin begins with an amino acid precursor,

in this case, L-phenylalanine. The pathway involves enzymes from the cytochrome P450 (CYP)

and UDP-glycosyltransferase (UGT) families.[5][6] The process converts L-phenylalanine

through several intermediates into the aglycone mandelonitrile, which is then glycosylated to

form vicianin.[5][6]
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Vicianin Biosynthetic Pathway

L-Phenylalanine N-Hydroxy-L-phenylalanineCYP79 Phenylacetaldoxime PhenylacetonitrileCYP71A (R)-Mandelonitrile
Prunasin

(Mandelonitrile glucoside)
UGT85B1 Vicianin

(Mandelonitrile vicianoside)
Arabinotransferase

Vicianin Hydrolysis (Cyanogenesis)

Vicianin

(R)-Mandelonitrile

 Vicianin Hydrolase
(Tissue Damage)

Vicianose
(Disaccharide)

 Vicianin Hydrolase
(Tissue Damage)

Hydrogen Cyanide
(HCN)

 Mandelonitrile Lyase
(or spontaneous)

Benzaldehyde

 Mandelonitrile Lyase
(or spontaneous)
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V. angustifolia Seeds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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